4-Nitrophenyl 4-(ethoxycarbonylmethoxy)-1-hydroxy-2-naphthoate

• Molecular Formula: C21H17NO8
• Molecular Weight: 411.4 g/mol
• IUPAC Name: (4-nitrophenyl) 4-(2-ethoxy-2-oxoethoxy)-1-hydroxynaphthalene-2-carboxylate
• InChI: InChI=1S/C21H17NO8/c1-2-28-19(23)12-29-18-11-17(20(24)16-6-4-3-5-15(16)18)21(25)30-14-9-7-13(8-10-14)22(26)27/h3-11,24H,2,12H2,1H3
• InChI Key: GGNVITLQOLYYTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC(=C(C2=CC=CC=C21)O)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]

Description

4-Nitrophenyl 4-(ethoxycarbonylmethoxy)-1-hydroxy-2-naphthoate is a useful research compound. Its molecular formula is C21H17NO8 and its molecular weight is 411.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

335 g (1.15 mol) of 1-hydroxy-4-ethoxycarbonylmethyloxy-2-naphthoic acid and 160 g (1 mol) of p-nitrophenol were added to 1 liter of toluene, and the mixture was stirred while keeping the temperature at 80° C. 130 mols of thionyl chloride were added dropwise over 30 minutes. After stirring for 30 minutes more, the mixture was cooled. The precipitated crystals were filtered off and dried to obtain 271 g (57% yield) of 1-hydroxy-4-ethoxycarbonylmethyloxy-2-naphthoic acid 4-nitrophenyl ester. Melting point: 165°-167° C.